3-(aminomethyl)-N,N-dimethylazetidine-1-carboxamide dihydrochloride
Overview
Description
The description of a chemical compound usually includes its IUPAC name, molecular formula, and structural formula. It may also include its appearance (color, state of matter), odor, and other observable properties .
Synthesis Analysis
This involves understanding the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product .Molecular Structure Analysis
Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. It can be determined using various spectroscopic methods and X-ray crystallography .Chemical Reactions Analysis
This involves studying the chemical reactions that the compound undergoes. It includes understanding the reagents, conditions, and the mechanism of the reaction .Physical And Chemical Properties Analysis
This involves studying the physical and chemical properties of the compound such as melting point, boiling point, solubility, density, molar mass, and reactivity .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(aminomethyl)-N,N-dimethylazetidine-1-carboxamide dihydrochloride involves the reaction of N,N-dimethylazetidine-1-carboxylic acid with formaldehyde and ammonium chloride to form 3-(aminomethyl)-N,N-dimethylazetidine-1-carboxamide, which is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "N,N-dimethylazetidine-1-carboxylic acid", "Formaldehyde", "Ammonium chloride", "Hydrochloric acid" ], "Reaction": [ "Step 1: N,N-dimethylazetidine-1-carboxylic acid is reacted with formaldehyde and ammonium chloride in the presence of a catalyst to form 3-(aminomethyl)-N,N-dimethylazetidine-1-carboxamide.", "Step 2: 3-(aminomethyl)-N,N-dimethylazetidine-1-carboxamide is reacted with hydrochloric acid to form the dihydrochloride salt of the compound.", "Step 3: The dihydrochloride salt is purified and isolated through crystallization or other appropriate methods." ] } | |
CAS RN |
2648957-24-6 |
Molecular Formula |
C7H17Cl2N3O |
Molecular Weight |
230.1 |
Purity |
95 |
Origin of Product |
United States |
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